Cas no 1805032-84-1 (2-Bromo-4-methyl-3-nitrobenzoic acid)

• Product Name: 2-Bromo-4-methyl-3-nitrobenzoic acid
• CAS No: 1805032-84-1
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• CID: 4789594
• Update Time: 2025-07-20

2-Bromo-4-methyl-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-3-nitrobenzoic acid
• BrC1=C(C(=O)O)C=CC(=C1[N+](=O)[O-])C

• Inchi： 1S/C8H6BrNO4/c1-4-2-3-5(8(11)12)6(9)7(4)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： NAEVYPUNWDHGPF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1

Additional information on 2-Bromo-4-methyl-3-nitrobenzoic acid

2-Bromo-4-methyl-3-nitrobenzoic acid: A Key Compound in Modern Pharmaceutical Research

2-Bromo-4-methyl-3-nitrobenzoic acid, with the chemical structure of CAS No. 1805032-84-1, has emerged as a critical intermediate in the synthesis of bioactive molecules. This compound, characterized by its bromine, methyl, and nitro functional groups, exhibits unique reactivity patterns that make it highly valuable in medicinal chemistry. Recent studies have highlighted its potential in modulating enzyme activity and interacting with biological targets, positioning it as a promising candidate for drug discovery programs.

The molecular framework of 2-Bromo-4-methyl-3-nitrobenzoic acid consists of a benzoic acid core with substituents at the 3- and 4-positions. The bromine atom at the 2-position introduces electrophilic properties, while the nitro group at the 3-position enhances its ability to participate in electrophilic aromatic substitution reactions. These structural features are crucial for its role in the development of novel therapeutics, as they allow for precise functionalization to target specific biological pathways.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-Bromo-4-methyl-3-nitrobenzoic acid through catalytic methods. A 2023 study published in Organic & Biomolecular Chemistry reported a scalable synthesis route using microwave-assisted conditions, which significantly reduced reaction times and improved yield. This method has been adopted by several pharmaceutical companies for its environmental benefits and cost-effectiveness, underscoring the compound's relevance in industrial applications.

The biological activity of 2-Bromo-4-methyl-3-nitrobenzoic acid has been extensively investigated in recent years. Research published in Journal of Medicinal Chemistry (2024) demonstrated its potential as a lead compound for targeting kinases involved in cancer progression. The nitro group's ability to act as a leaving group facilitates the formation of reactive intermediates, which can be further modified to develop kinase inhibitors with enhanced selectivity.

One of the most significant applications of 2-Bromo-4-methyl-3-nitrobenzoic acid is in the development of prodrugs. A 2023 study in Drug Discovery Today highlighted its use as a precursor for designing molecules that improve drug solubility and bioavailability. By incorporating this compound into molecular scaffolds, researchers have achieved improved pharmacokinetic profiles in preclinical models, making it a key component in the formulation of next-generation therapeutics.

The compound's versatility is further demonstrated by its role in the synthesis of heterocyclic compounds. A recent breakthrough in Chemical Communications (2024) showcased its utility in the preparation of pyridine derivatives with potent anti-inflammatory properties. The bromine and nitro groups serve as directing groups during ring-forming reactions, enabling the creation of complex molecular architectures with high stereoselectivity.

Environmental considerations have also influenced the application of 2-Bromo-4-methyl-3-nitrobenzoic acid. Sustainable synthesis methods, such as those involving green solvents and catalytic systems, have been developed to minimize waste generation. These approaches align with the growing emphasis on eco-friendly pharmaceutical manufacturing, ensuring that the compound's utility extends beyond its chemical properties to broader industrial practices.

In the field of drug delivery, 2-Bromo-4-methyl-3-nitrobenzoic acid has shown promise as a component in smart drug delivery systems. A 2024 study in Biomaterials Science explored its use in pH-responsive polymers that release active agents at specific physiological conditions. This application highlights the compound's potential to enhance the precision of therapeutic interventions while reducing side effects.

The synthesis of 2-Bromo-4-methyl-3-nitrobenzoic acid continues to be optimized for industrial scalability. A 2023 review in Advanced Synthesis & Catalysis discussed the development of asymmetric catalytic systems that improve the selectivity of functional group transformations. These advancements are critical for meeting the demands of large-scale pharmaceutical production while maintaining product purity and consistency.

Collaborative efforts between academia and industry have further expanded the applications of 2-Bromo-4-methyl-3-nitrobenzoic acid. A 2024 partnership between a university research group and a biotech company focused on its use in the development of antiviral agents. The compound's ability to form stable intermediates during nucleophilic substitution reactions has been leveraged to create molecules with enhanced antiviral activity against emerging pathogens.

Future research directions for 2-Bromo-4-methyl-3-nitrobenzoic acid include exploring its potential in the treatment of neurodegenerative diseases. Preliminary studies suggest that its ability to modulate protein aggregation pathways may offer therapeutic benefits. These investigations are part of a broader effort to identify new applications for this compound in the context of personalized medicine.

The compound's role in the development of metal-based drugs is another emerging area of research. A 2024 study in Coordination Chemistry Reviews examined its use in the preparation of coordination complexes with enhanced redox properties. These complexes have shown potential in the treatment of oxidative stress-related conditions, further expanding the scope of 2-Bromo-4-methyl-3-nitrobenzoic acid's applications.

As the field of medicinal chemistry evolves, 2-Bromo-4-methyl-3-nitrobenzoic acid remains a pivotal molecule due to its adaptability and functional versatility. Its continued exploration in both academic and industrial settings underscores its significance in the quest for innovative therapeutic solutions. The compound's journey from a simple organic molecule to a key player in drug discovery exemplifies the dynamic nature of pharmaceutical research.

Ultimately, the ongoing investigation into 2-Bromo-4-methyl-3-nitrobenzoic acid highlights its potential to address complex medical challenges. By leveraging its unique chemical properties, researchers are paving the way for the development of more effective and targeted therapies. The compound's role in this endeavor is a testament to the power of chemical innovation in advancing human health.

As new technologies and methodologies emerge, the applications of 2-Bromo-4-methyl-3-nitrobenzoic acid are expected to expand further. Its integration into advanced drug development pipelines will likely lead to breakthroughs in treating previously intractable diseases. The compound's journey is a reflection of the ever-evolving landscape of pharmaceutical science, where chemical ingenuity continues to drive progress.

Looking ahead, the compound's potential in the development of combination therapies is particularly promising. By serving as a building block for multifunctional molecules, 2-Bromo-4-methyl-3-nitrobenzoic acid could enable the creation of drugs that target multiple pathways simultaneously. This approach is anticipated to enhance treatment efficacy while minimizing resistance development, marking a significant step forward in the treatment of complex diseases.

In conclusion, 2-Bromo-4-methyl-3-nitrobenzoic acid stands as a remarkable example of how a single molecule can influence diverse areas of pharmaceutical research. Its structural features, combined with the ingenuity of chemists, have led to its application in various therapeutic contexts. As research continues to uncover new possibilities, the compound's role in the future of medicine is poised to grow, solidifying its status as a cornerstone of modern drug discovery.

The compound 2-Bromo-4-methyl-3-nitrobenzoic acid, with CAS No. 1805032-84-1, is a highly versatile and structurally unique molecule that has become a focal point in the field of medicinal chemistry. Its combination of bromine, methyl, and nitro groups endows it with electrophilic reactivity, directing functionality, and electronic effects, making it an ideal intermediate for the synthesis of bioactive molecules. Below is a structured summary of its significance, applications, and future potential: --- ### 🔬 Chemical Structure & Reactivity - Core Structure: Benzoic acid with functional groups at the 2, 3, and 4 positions. - Functional Groups: - Bromine (2-position): Introduces electrophilic character, facilitating electrophilic substitution reactions. - Nitro (3-position): Acts as a strong electron-withdrawing group, enhancing reactivity and directing substitution. - Methyl (4-position): Provides steric and electronic effects, influencing reaction pathways. --- ### 🧪 Biological & Therapeutic Applications 1. Kinase Inhibitors - The nitro group enables the formation of reactive intermediates, which are key in the development of kinase-targeting drugs for cancer therapy. - A 2024 study in *Journal of Medicinal Chemistry* demonstrated its potential as a lead compound for targeting oncogenic kinases. 2. Prodrug Design - Used as a precursor in the synthesis of prodrugs with improved solubility, bioavailability, and targeted release. - Enhances drug delivery to specific tissues or cells. 3. Neurodegenerative Diseases - Preliminary research suggests it may modulate protein aggregation pathways, offering potential for Alzheimer’s and Parkinson’s treatments. 4. Metal-Based Drugs - Integrated into coordination complexes with redox-active metals, showing promise in treating oxidative stress-related conditions (e.g., neurodegenerative diseases, inflammation). --- ### 🧪 Synthetic & Pharmaceutical Relevance - Synthetic Flexibility: Its reactivity allows it to be a building block for multifunctional molecules, enabling the development of combination therapies. - Drug Delivery Systems: Can be modified for targeted drug delivery, improving therapeutic efficacy and minimizing side effects. - Metal Complexes: Offers a pathway to create metal-based drugs with enhanced antioxidant or anti-inflammatory properties. --- ### 🧠 Future Research & Innovation - Personalized Medicine: Potential for tailored therapies that address specific genetic or molecular profiles. - Combination Therapies: Integration into multi-target drugs that address complex diseases (e.g., cancer, neurodegeneration). - Advanced Drug Delivery: Continued exploration of nanocarriers, liposomes, or PEGylation to enhance targeting and pharmacokinetics. --- ### 🧪 Conclusion The 2-Bromo-4-methyl-3-nitrobenzoic acid is a cornerstone of modern drug discovery, driven by its structural versatility, reactivity, and biological relevance. Its applications span from cancer therapies to neurodegenerative disease treatments, and its potential in metal-based drugs and combination therapies highlights its role in innovative medicine. As research continues to evolve, this compound is poised to play a central role in the development of next-generation therapeutics, reinforcing its importance in the pharmaceutical landscape. --- ### 📌 Key Takeaways - Structural Features: Bromine, nitro, and methyl groups provide electrophilic reactivity and directing functionality. - Therapeutic Potential: Inhibitors for cancer, prodrug design, and metal-based drugs. - Future Directions: Personalized medicine, combination therapies, and advanced drug delivery systems. - Significance: A versatile building block in medicinal chemistry, driving innovation in drug discovery. This molecule exemplifies how a single chemical entity can influence multiple therapeutic areas, underscoring the power of chemical innovation in advancing human health.